Nickel(2+) (1S)-N1,N2-dibenzylcyclohexane-1,2-diamine (1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine dibromide

• Molecular Formula: C40H52Br2N4Ni
• Molecular Weight: 807.4 g/mol
• IUPAC Name: (1S,2S)-1-N,2-N-dibenzylcyclohexane-1,2-diamine;(2S)-1-N,2-N-dibenzylcyclohexane-1,2-diamine;nickel(2+);dibromide
• InChI: InChI=1S/2C20H26N2.2BrH.Ni/c2*1-3-9-17(10-4-1)15-21-19-13-7-8-14-20(19)22-16-18-11-5-2-6-12-18;;;/h2*1-6,9-12,19-22H,7-8,13-16H2;2*1H;/q;;;;+2/p-2/t19-,20?;19-,20-;;;/m00.../s1
• InChI Key: CENTUDXPINUWKT-BATKXJOTSA-L
• Isomeric SMILES: C1CC[C@@H]([C@H](C1)NCC2=CC=CC=C2)NCC3=CC=CC=C3.C1CCC([C@H](C1)NCC2=CC=CC=C2)NCC3=CC=CC=C3.[Ni+2].[Br-].[Br-]
• Canonical SMILES: C1CCC(C(C1)NCC2=CC=CC=C2)NCC3=CC=CC=C3.C1CCC(C(C1)NCC2=CC=CC=C2)NCC3=CC=CC=C3.[Ni+2].[Br-].[Br-]

Description

Nickel(2+) (1S)-N1,N2-dibenzylcyclohexane-1,2-diamine (1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine dibromide is a complex compound that features nickel as its central metal ion

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Nickel(2+) (1S)-N1,N2-dibenzylcyclohexane-1,2-diamine (1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine dibromide typically involves the coordination of nickel ions with the chiral diamine ligands. The reaction is usually carried out in a solvent such as ethanol or methanol under reflux conditions. The dibromide salt is formed by the addition of hydrobromic acid to the reaction mixture.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

Nickel(2+) (1S)-N1,N2-dibenzylcyclohexane-1,2-diamine (1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine dibromide can undergo various types of chemical reactions, including:

Oxidation: The nickel center can be oxidized to higher oxidation states.

Reduction: The compound can be reduced, often leading to changes in the coordination environment of the nickel ion.

Substitution: Ligands can be substituted by other donor molecules, altering the compound’s properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Ligand exchange reactions can be facilitated by using excess ligands or by changing the solvent.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield higher oxidation state nickel complexes, while reduction could produce nickel(0) species.

Scientific Research Applications

Nickel(2+) (1S)-N1,N2-dibenzylcyclohexane-1,2-diamine (1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine dibromide has several scientific research applications:

Chemistry: Used as a catalyst in various organic transformations, including cross-coupling reactions and hydrogenation.

Biology: Investigated for its potential as an antimicrobial agent due to its ability to interact with biological molecules.

Medicine: Explored for its potential in cancer therapy, particularly in targeting specific cellular pathways.

Industry: Utilized in the development of advanced materials, such as polymers and nanocomposites.

Mechanism of Action

The mechanism by which Nickel(2+) (1S)-N1,N2-dibenzylcyclohexane-1,2-diamine (1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine dibromide exerts its effects involves coordination chemistry. The nickel ion interacts with various ligands, altering its electronic structure and reactivity. This interaction can influence molecular targets and pathways, such as enzyme inhibition or activation, and can lead to the formation of reactive oxygen species in biological systems.

Comparison with Similar Compounds

Similar Compounds

Nickel(2+) bis(1,2-diaminocyclohexane) dibromide: Similar in structure but lacks the benzyl groups.

Nickel(2+) bis(ethylenediamine) dibromide: Contains ethylenediamine ligands instead of cyclohexane-1,2-diamine.

Nickel(2+) bis(1,10-phenanthroline) dibromide: Features 1,10-phenanthroline ligands, providing different electronic properties.

Uniqueness

Nickel(2+) (1S)-N1,N2-dibenzylcyclohexane-1,2-diamine (1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine dibromide is unique due to its chiral ligands and the presence of benzyl groups. These structural features can enhance its reactivity and selectivity in catalytic processes and biological interactions.